![molecular formula C15H12ClF2NO2 B4734106 N-(2-chlorobenzyl)-4-(difluoromethoxy)benzamide](/img/structure/B4734106.png)
N-(2-chlorobenzyl)-4-(difluoromethoxy)benzamide
Overview
Description
N-(2-chlorobenzyl)-4-(difluoromethoxy)benzamide, also known as ABT-888 or veliparib, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It belongs to the class of poly(ADP-ribose) polymerase (PARP) inhibitors, which have been shown to be effective in the treatment of various types of cancers.
Mechanism of Action
The mechanism of action of N-(2-chlorobenzyl)-4-(difluoromethoxy)benzamide involves the inhibition of PARP enzymes, which play a crucial role in the repair of DNA damage. When DNA is damaged, PARP enzymes are activated to repair the damage. However, in cancer cells, the repair mechanism is often impaired, leading to the accumulation of DNA damage and cell death. This compound inhibits PARP enzymes, preventing the repair of DNA damage and leading to the death of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a selective toxicity towards cancer cells, sparing normal cells. This is due to the fact that cancer cells rely more heavily on PARP enzymes for DNA repair than normal cells. This compound has also been shown to enhance the efficacy of chemotherapy and radiation therapy by inhibiting the repair of DNA damage in cancer cells. In addition, this compound has been shown to sensitize cancer cells to immune checkpoint inhibitors, which are a type of cancer immunotherapy.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-chlorobenzyl)-4-(difluoromethoxy)benzamide is its ability to selectively target cancer cells while sparing normal cells. This makes it a promising candidate for cancer therapy. However, one of the limitations of this compound is its potential to cause toxicity in normal cells at high doses. This has led to the development of new PARP inhibitors with improved selectivity and reduced toxicity.
Future Directions
There are several future directions for the development of N-(2-chlorobenzyl)-4-(difluoromethoxy)benzamide and other PARP inhibitors. One direction is the development of new PARP inhibitors with improved selectivity and reduced toxicity. Another direction is the combination of PARP inhibitors with other cancer therapies, such as immune checkpoint inhibitors, to enhance their efficacy. Furthermore, the identification of biomarkers that can predict response to PARP inhibitors can help to personalize cancer therapy and improve patient outcomes.
Conclusion
This compound is a promising candidate for cancer therapy due to its selective toxicity towards cancer cells and its ability to enhance the efficacy of chemotherapy and radiation therapy. Its mechanism of action involves the inhibition of PARP enzymes, preventing the repair of DNA damage in cancer cells. While there are limitations to its use, such as potential toxicity in normal cells at high doses, the future directions for the development of this compound and other PARP inhibitors are promising.
Scientific Research Applications
N-(2-chlorobenzyl)-4-(difluoromethoxy)benzamide has been extensively studied in preclinical and clinical trials for its potential use in the treatment of various types of cancers. It has been shown to enhance the efficacy of chemotherapy and radiation therapy by inhibiting the repair of DNA damage in cancer cells. This compound has also been shown to sensitize cancer cells to immune checkpoint inhibitors, which are a type of cancer immunotherapy.
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-4-(difluoromethoxy)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClF2NO2/c16-13-4-2-1-3-11(13)9-19-14(20)10-5-7-12(8-6-10)21-15(17)18/h1-8,15H,9H2,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSDUTHHFWOHQDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)C2=CC=C(C=C2)OC(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClF2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.